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Compound of Interest

Compound Name: 2,2-Dimethylsuccinic acid

Cat. No.: B146840 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This guide provides essential safety

and logistical information for the proper disposal of 2,2-Dimethylsuccinic acid, a compound

that requires careful handling due to its potential hazards.

I. Understanding the Hazards
2,2-Dimethylsuccinic acid is classified with the following hazards:

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory

irritation.[1][2]

Adherence to proper personal protective equipment (PPE) protocols is mandatory when

handling this chemical. This includes wearing protective gloves, appropriate clothing, and

eye/face protection.[1][2] In situations where dust may be generated, a dust mask (type N95 or

equivalent) should be used.

II. Quantitative Data Summary
The following table summarizes key quantitative data for 2,2-Dimethylsuccinic acid:
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Property Value

CAS Number 597-43-3

Molecular Formula C6H10O4

Molecular Weight 146.14 g/mol

Melting Point 138-142 °C

Appearance White crystalline powder/crystals

Odor Odorless

III. Step-by-Step Disposal Protocol
The disposal of 2,2-Dimethylsuccinic acid must be conducted in accordance with local, state,

and federal regulations. The following protocol outlines the general steps for its safe disposal:

1. Waste Identification and Collection:

Unused or waste 2,2-Dimethylsuccinic acid should be collected in a designated, properly
labeled, and sealed container.
Avoid mixing with other waste streams unless compatibility has been confirmed.

2. Spill Management:

In the event of a spill, ensure the area is well-ventilated.
Minimize dust generation.
Carefully sweep up the spilled solid material.
Place the collected material into a suitable container for disposal.[2]

3. Final Disposal:

The primary method of disposal is to transfer the waste to an approved waste disposal plant.
[1][2]
Alternatively, surplus and non-recyclable solutions can be offered to a licensed disposal
company.
Do not empty into drains or release into the environment.
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IV. Disposal Workflow
The logical flow for the proper disposal of 2,2-Dimethylsuccinic acid is illustrated in the

diagram below.
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No

Sweep up spilled material
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Yes

Transfer to an approved
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End: Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2,2-Dimethylsuccinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of 2,2-Dimethylsuccinic Acid: A Step-
by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146840#2-2-dimethylsuccinic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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